Cas no 2172367-27-8 (tert-butyl 3a-(chlorosulfonyl)methyl-octahydrocyclopentacpyrrole-2-carboxylate)

• Product Name: tert-butyl 3a-(chlorosulfonyl)methyl-octahydrocyclopentacpyrrole-2-carboxylate
• CAS No: 2172367-27-8
• MF: C₁₃H₂₂ClNO₄S
• MW: 323.836081981659
• CID: 6581517
• PubChem ID: 165565725
• Update Time: 2025-05-20

tert-butyl 3a-(chlorosulfonyl)methyl-octahydrocyclopentacpyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3a-(chlorosulfonyl)methyl-octahydrocyclopentacpyrrole-2-carboxylate
• 2172367-27-8
• EN300-1577867
• tert-butyl 3a-[(chlorosulfonyl)methyl]-octahydrocyclopenta[c]pyrrole-2-carboxylate

• Inchi： 1S/C13H22ClNO4S/c1-12(2,3)19-11(16)15-7-10-5-4-6-13(10,8-15)9-20(14,17)18/h10H,4-9H2,1-3H3
• InChI Key： PBYHSZBLOBPLPR-UHFFFAOYSA-N
• SMILES： ClS(CC12CN(C(=O)OC(C)(C)C)CC1CCC2)(=O)=O

Computed Properties

• Exact Mass: 323.0958071g/mol
• Monoisotopic Mass: 323.0958071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl 3a-(chlorosulfonyl)methyl-octahydrocyclopentacpyrrole-2-carboxylate

Professional Introduction to Tert-butyl 3a-(Chlorosulfonyl)methyl-octahydrocyclopentacyprrole-2-carboxylate (CAS No. 2172367-27-8)

Tert-butyl 3a-(chlorosulfonyl)methyl-octahydrocyclopentacyprrole-2-carboxylate (CAS No. 2172367-27-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug development and therapeutic applications.

The molecular framework of this compound incorporates several key functional groups, including a tert-butyl moiety, a chlorosulfonyl group, and an octahydrocyclopentacyprrole core. These structural elements contribute to its unique chemical properties and potential biological activities. The presence of the chlorosulfonyl group, in particular, suggests that it may exhibit strong electrophilic characteristics, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic benefits. Octahydrocyclopentacyprroles, a class of nitrogen-containing heterocycles, have been extensively studied for their diverse biological activities. These compounds are known to possess properties that make them suitable for applications in the treatment of various diseases, including neurological disorders and cancer.

The introduction of the chlorosulfonyl group into the octahydrocyclopentacyprrole scaffold enhances its reactivity and opens up new avenues for chemical modification. This modification allows for the synthesis of derivatives with tailored biological properties, which could be explored for their pharmacological effects. The tert-butyl group further stabilizes the molecule and influences its solubility and metabolic behavior, making it an attractive candidate for further investigation.

Recent research has demonstrated that derivatives of octahydrocyclopentacyprroles exhibit significant potential in modulating biological pathways associated with inflammation and pain. The combination of the chlorosulfonyl and tert-butyl groups may enhance the compound's ability to interact with target enzymes and receptors, thereby improving its efficacy as a therapeutic agent. These findings highlight the importance of structural optimization in developing novel drugs.

The synthesis of Tert-butyl 3a-(chlorosulfonyl)methyl-octahydrocyclopentacyprrole-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques ensures high yield and purity, which are crucial for subsequent biological evaluations. The compound's stability under various conditions also makes it a suitable candidate for industrial-scale production.

In conclusion, Tert-butyl 3a-(chlorosulfonyl)methyl-octahydrocyclopentacyprrole-2-carboxylate (CAS No. 2172367-27-8) represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular structure and functional groups make it a promising candidate for further exploration in drug development. As research continues to uncover new applications for this compound, it is expected to play a vital role in the discovery and development of novel therapeutic agents.